Cas no 97286-73-2 ([4S,(-)]-3,4,4aβ,7,8,8aβ-Hexahydro-6-methyl-4β-(1-methylethyl)-1-naphthalenecarboxylic acid)

• Product Name: [4S,(-)]-3,4,4aβ,7,8,8aβ-Hexahydro-6-methyl-4β-(1-methylethyl)-1-naphthalenecarboxylic acid
• CAS No: 97286-73-2
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 1991078
• Update Time: 2024-03-01

[4S,(-)]-3,4,4aβ,7,8,8aβ-Hexahydro-6-methyl-4β-(1-methylethyl)-1-naphthalenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• [4S,(-)]-3,4,4aβ,7,8,8aβ-Hexahydro-6-methyl-4β-(1-methylethyl)-1-naphthalenecarboxylic acid
• (-)-Sclerosporin

• Inchi： 1S/C15H22O2/c1-9(2)11-6-7-13(15(16)17)12-5-4-10(3)8-14(11)12/h7-9,11-12,14H,4-6H2,1-3H3,(H,16,17)/t11-,12+,14-/m0/s1
• InChI Key： WMNZIVZTRJKKHL-SCRDCRAPSA-N
• SMILES： C(C1=CC[C@@H](C(C)C)[C@]2([H])C=C(C)CC[C@]12[H])(=O)O

Computed Properties

• Exact Mass: 234.162
• Monoisotopic Mass: 234.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids